N-(2-{1-[3-(naphthalen-1-yloxy)propyl]-1H-benzimidazol-2-yl}ethyl)cyclohexanecarboxamide

• Molecular Formula: C29H33N3O2
• Molecular Weight: 455.6 g/mol
• IUPAC Name: N-[2-[1-(3-naphthalen-1-yloxypropyl)benzimidazol-2-yl]ethyl]cyclohexanecarboxamide
• InChI: InChI=1S/C29H33N3O2/c33-29(23-11-2-1-3-12-23)30-19-18-28-31-25-15-6-7-16-26(25)32(28)20-9-21-34-27-17-8-13-22-10-4-5-14-24(22)27/h4-8,10,13-17,23H,1-3,9,11-12,18-21H2,(H,30,33)
• InChI Key: WJRVDPBQMGPOSJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)NCCC2=NC3=CC=CC=C3N2CCCOC4=CC=CC5=CC=CC=C54

Description

N-(2-{1-[3-(NAPHTHALEN-1-YLOXY)PROPYL]-1H-13-BENZODIAZOL-2-YL}ETHYL)CYCLOHEXANECARBOXAMIDE is a complex organic compound that features a naphthalenyloxy group, a benzodiazole ring, and a cyclohexanecarboxamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-{1-[3-(NAPHTHALEN-1-YLOXY)PROPYL]-1H-13-BENZODIAZOL-2-YL}ETHYL)CYCLOHEXANECARBOXAMIDE typically involves multiple steps, starting with the preparation of intermediate compoundsThe final step involves the attachment of the cyclohexanecarboxamide group under specific reaction conditions, such as the use of appropriate solvents and catalysts .

Industrial Production Methods

Industrial production methods for this compound may involve optimizing the reaction conditions to achieve higher yields and purity. This can include the use of continuous flow reactors, advanced purification techniques, and scalable synthesis protocols to ensure consistent production quality .

Chemical Reactions Analysis

Types of Reactions

N-(2-{1-[3-(NAPHTHALEN-1-YLOXY)PROPYL]-1H-13-BENZODIAZOL-2-YL}ETHYL)CYCLOHEXANECARBOXAMIDE can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the compound.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another, often using nucleophilic or electrophilic reagents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions such as temperature, pressure, and solvent choice are critical for achieving the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce deoxygenated compounds. Substitution reactions can result in a wide range of functionalized derivatives .

Scientific Research Applications

N-(2-{1-[3-(NAPHTHALEN-1-YLOXY)PROPYL]-1H-13-BENZODIAZOL-2-YL}ETHYL)CYCLOHEXANECARBOXAMIDE has several scientific research applications:

Chemistry: It can be used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: It may serve as a probe for investigating biological pathways and interactions.

Industry: It can be utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(2-{1-[3-(NAPHTHALEN-1-YLOXY)PROPYL]-1H-13-BENZODIAZOL-2-YL}ETHYL)CYCLOHEXANECARBOXAMIDE involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to downstream effects. Detailed studies on its binding affinity and interaction dynamics are essential to fully understand its mechanism of action .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other naphthalenyloxy derivatives and benzodiazole-containing molecules. Examples are:

• N,N-Dimethyl-3-(naphthalen-1-yloxy)-3-(thiophen-2-yl)propan-1-amine
• N-(2-(NAPHTHALEN-1-YLOXY)-ETHYL)-ACETAMIDE

Uniqueness

Its structure allows for diverse chemical modifications and interactions, making it a versatile compound for various research and industrial purposes .